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Compound of Interest

Compound Name: DosatiLink-2

CAS No.: 26351-71-3

Cat. No.: B1679016

Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
DosatiLink-2 is a novel, investigational antibody-drug conjugate (ADC) currently in preclinical

development for oncology applications. These application notes provide detailed protocols for

the dosage and administration of DosatiLink-2 in mouse models, designed for researchers,

scientists, and drug development professionals. The following guidelines are based on

established methodologies for similar biologic therapeutics and are intended to ensure

reproducibility and accuracy in preclinical efficacy and toxicology studies.
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Parameter Recommendation Details

Mouse Strain

C57BL/6, Balb/c, or other

appropriate syngeneic or

immunodeficient strains

Strain selection should be

based on the tumor model

used.

Tumor Model

Syngeneic (e.g., MC38, B16-

F10) or Xenograft (e.g.,

UMSCC2)

Tumor cells are typically

implanted subcutaneously.

Dosage Range 1 - 10 mg/kg

Dose selection should be

optimized based on preliminary

toxicology studies.

Administration Route
Intravenous (i.v.) or

Intraperitoneal (i.p.)

I.v. administration is often

preferred for uniform

distribution.[1]

Dosing Schedule Every 3-4 days (q3d or q4d)
A higher initial loading dose

may be considered.[1]

Vehicle
Sterile Phosphate-Buffered

Saline (PBS), pH 7.4

The final formulation should be

sterile-filtered.

Monitoring
Tumor volume, body weight,

clinical signs of toxicity

Measurements should be

taken 2-3 times per week.

Table 2: Example Dosing Regimens from Preclinical
Studies with Similar Biologics
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Compound Dosage
Administration
Route

Mouse Model Reference

F8-IL2 1.5 - 2.5 mg/kg i.v.
K1735M2

Melanoma
[2]

Anti-PD-1

(RMP1-14)

200-500 µ

g/mouse
i.p.

Syngeneic tumor

models
[1]

Anti-PD-L1

(10F.9G2)

100-250 µ

g/mouse
i.p.

Syngeneic tumor

models
[1]

Docetaxel (MTD) 6 mg/kg q4d i.p.
UMSCC2

Xenograft
[3]

Docetaxel

(Metronomic)
1 mg/kg/day i.p.

UMSCC2

Xenograft
[3]

Experimental Protocols
Protocol 1: In Vivo Efficacy Study in a Syngeneic Mouse
Tumor Model
1. Animal Handling and Acclimatization

Procure mice from a reputable vendor and allow them to acclimatize for at least one week

prior to the start of the experiment.

House mice in a specific pathogen-free (SPF) facility with a 12-hour light/dark cycle and

provide ad libitum access to food and water.

All animal procedures should be performed in accordance with institutional guidelines and

approved by the Institutional Animal Care and Use Committee (IACUC).

2. Tumor Cell Implantation

Culture tumor cells (e.g., MC38 colon adenocarcinoma) in appropriate media until they reach

70-80% confluency.
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Harvest cells and resuspend them in sterile, serum-free media or PBS at a concentration of

1 x 10^7 cells/mL.

Subcutaneously inject 1 x 10^6 cells (in 100 µL) into the right flank of each mouse.

3. Tumor Growth Monitoring and Randomization

Monitor tumor growth by measuring the length and width of the tumor with digital calipers

every 2-3 days.

Calculate tumor volume using the formula: (Length x Width^2) / 2.

When tumors reach an average volume of approximately 100 mm³, randomize the mice into

treatment groups (n=8-10 mice per group).

4. DosatiLink-2 Preparation and Administration

Reconstitute lyophilized DosatiLink-2 in sterile PBS to the desired stock concentration.

Further dilute the stock solution with sterile PBS to the final dosing concentration based on

the average body weight of the mice in each group.

Administer DosatiLink-2 via intravenous (tail vein) or intraperitoneal injection according to

the dosing schedule outlined in Table 1.

The control group should receive an equivalent volume of the vehicle (sterile PBS).

5. Monitoring of Efficacy and Toxicity

Continue to measure tumor volume and body weight 2-3 times per week.

Monitor the mice daily for any clinical signs of toxicity, such as changes in posture, activity, or

fur texture.

The study should be terminated when tumors in the control group reach the maximum

allowed size as per institutional guidelines, or if signs of excessive toxicity are observed.

6. Endpoint Analysis
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At the end of the study, euthanize the mice and collect tumors and other relevant tissues for

further analysis (e.g., histology, immunohistochemistry, or biomarker analysis).

Visualizations
Signaling Pathway

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679016?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tumor Cell

DosatiLink-2

Target Receptor

Binds

Internalization &
Payload Release

PI3K

Activates

Payload

Inhibits

Apoptosis

Induces

AKT

mTOR

Cell Proliferation
& Survival

Click to download full resolution via product page

Caption: Hypothetical signaling pathway for DosatiLink-2 in a tumor cell.
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Caption: Experimental workflow for in vivo efficacy studies of DosatiLink-2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1679016?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679016?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

